Cas no 104504-39-4 (Phenylalanine, 4-benzoyl-)

• Product Name: Phenylalanine, 4-benzoyl-
• CAS No: 104504-39-4
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1144548
• PubChem ID: 2735469
• Update Time: 2025-04-20

Phenylalanine, 4-benzoyl- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 4-benzoyl-
• A814282
• L-p-Benzoylphenylalanine
• SCHEMBL44096
• 4-Benzoyl-DL-phenylalanine
• LS-14475
• 104504-39-4
• 2-amino-3-(4-benzoylphenyl)propanoic Acid
• AKOS025243501

• Inchi： 1S/C16H15NO3/c17-14(16(19)20)10-11-6-8-13(9-7-11)15(18)12-4-2-1-3-5-12/h1-9,14H,10,17H2,(H,19,20)
• InChI Key： TVIDEEHSOPHZBR-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N)=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives